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  3. ethyl 5-[4-(allyloxy)phenyl]-2-(3-bromo-4-methylbenzylidene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 5-[4-(allyloxy)phenyl]-2-(3-bromo-4-methylbenzylidene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 5-[4-(allyloxy)phenyl]-2-(3-bromo-4-methylbenzylidene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0973537
InChI: InChI=1S/C27H25BrN2O4S/c1-5-13-34-20-11-9-19(10-12-20)24-23(26(32)33-6-2)17(4)29-27-30(24)25(31)22(35-27)15-18-8-7-16(3)21(28)14-18/h5,7-12,14-15,24H,1,6,13H2,2-4H3/b22-15-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC(=C(C=C4)C)Br)S2)C
Molecular Formula: C27H25BrN2O4S
Molecular Weight: 553.5 g/mol

ethyl 5-[4-(allyloxy)phenyl]-2-(3-bromo-4-methylbenzylidene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0973537

Molecular Formula: C27H25BrN2O4S

Molecular Weight: 553.5 g/mol

* For research use only. Not for human or veterinary use.

ethyl 5-[4-(allyloxy)phenyl]-2-(3-bromo-4-methylbenzylidene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C27H25BrN2O4S
Molecular Weight 553.5 g/mol
IUPAC Name ethyl (2Z)-2-[(3-bromo-4-methylphenyl)methylidene]-7-methyl-3-oxo-5-(4-prop-2-enoxyphenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C27H25BrN2O4S/c1-5-13-34-20-11-9-19(10-12-20)24-23(26(32)33-6-2)17(4)29-27-30(24)25(31)22(35-27)15-18-8-7-16(3)21(28)14-18/h5,7-12,14-15,24H,1,6,13H2,2-4H3/b22-15-
Standard InChI Key RHXYLDIUBURPGR-JCMHNJIXSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)/C(=C/C4=CC(=C(C=C4)C)Br)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC(=C(C=C4)C)Br)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC(=C(C=C4)C)Br)S2)C

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